Cas no 93981-63-6 (2-4-(propan-2-yl)cyclohexylacetaldehyde)

• Product Name: 2-4-(propan-2-yl)cyclohexylacetaldehyde
• CAS No: 93981-63-6
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 813198
• PubChem ID: 175577
• Update Time: 2026-04-29

2-4-(propan-2-yl)cyclohexylacetaldehyde Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetaldehyde,4-(1-methylethyl)-
• 2-(4-propan-2-ylcyclohexyl)acetaldehyde
• 4-(isopropyl)cyclohexaneacetaldehyde
• 2-4-(propan-2-yl)cyclohexylacetaldehyde

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on 2-4-(propan-2-yl)cyclohexylacetaldehyde

Recent Advances in the Study of 2-4-(Propan-2-yl)cyclohexylacetaldehyde (CAS: 93981-63-6): A Comprehensive Research Brief

In recent years, the chemical compound 2-4-(propan-2-yl)cyclohexylacetaldehyde (CAS: 93981-63-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This aldehyde derivative, characterized by its unique cyclohexyl and isopropyl substituents, has shown promising potential in various applications, including drug synthesis, fragrance development, and as an intermediate in organic synthesis. The current research brief aims to provide an updated overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential industrial applications.

Recent studies have highlighted the importance of 2-4-(propan-2-yl)cyclohexylacetaldehyde as a key intermediate in the synthesis of complex organic molecules. A 2023 publication in the Journal of Organic Chemistry detailed an efficient catalytic method for its production, utilizing palladium-based catalysts to achieve high yields and enantioselectivity. This advancement addresses previous challenges in the scalability and purity of the compound, making it more accessible for pharmaceutical applications. Furthermore, the study emphasized the compound's role in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory agents.

In addition to its synthetic utility, 2-4-(propan-2-yl)cyclohexylacetaldehyde has been investigated for its intrinsic biological properties. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters demonstrated its moderate inhibitory activity against certain cytochrome P450 enzymes, suggesting potential implications in drug metabolism and drug-drug interactions. While the exact mechanism remains under investigation, these findings underscore the need for further pharmacokinetic studies to evaluate its safety profile in therapeutic contexts.

The fragrance industry has also shown interest in this compound due to its woody and amber-like olfactory characteristics. A 2024 market analysis report by Firmenich identified 2-4-(propan-2-yl)cyclohexylacetaldehyde as a rising star in the niche fragrance sector, with increasing demand for its use in premium perfumes and personal care products. The report highlighted its stability and compatibility with other fragrance ingredients, making it a versatile component in modern perfumery.

Despite these advancements, challenges remain in the large-scale production and purification of 2-4-(propan-2-yl)cyclohexylacetaldehyde. Current research efforts are focused on optimizing green chemistry approaches to minimize environmental impact while maintaining cost-effectiveness. A collaborative study between academic and industrial researchers, published in ACS Sustainable Chemistry & Engineering, proposed a solvent-free synthesis route using biocatalysts, which showed promising results in terms of yield and sustainability.

In conclusion, 2-4-(propan-2-yl)cyclohexylacetaldehyde (CAS: 93981-63-6) represents a compound of growing importance across multiple scientific and industrial domains. Its dual role as a synthetic intermediate and a bioactive molecule, coupled with its commercial value in the fragrance industry, makes it a subject of ongoing research interest. Future studies are expected to explore its therapeutic potential further, while addressing the technical challenges associated with its production. This research brief serves as a timely update for professionals in the chemical, biological, and pharmaceutical fields, highlighting both the current state of knowledge and the exciting opportunities for future exploration.